![molecular formula Zn B079356 Zinc, isotope of mass 68 CAS No. 14378-35-9](/img/structure/B79356.png)
Zinc, isotope of mass 68
Overview
Description
Zinc-68 is a stable isotope of Zinc . It has a mass number of 68, which is the number of nucleons (protons and neutrons) in the nucleus . The atomic number of Zinc is 30, which means it has 30 protons. Therefore, Zinc-68 has 38 neutrons . The isotopic mass of Zinc-68 is 67.924845(6) u .
Synthesis Analysis
Zinc-68 is both naturally occurring and produced by fission . It is one of the five stable isotopes of Zinc, and it makes up about 18.45% of all Zinc found naturally .Molecular Structure Analysis
The nuclear binding energy of Zinc-68 is 595.38559836 MeV per nucleus . The charge radius is 3.9658(14) femtometer (fm) . The spin and parity (nuclear angular momentum) of Zinc-68 is 0+ .Physical And Chemical Properties Analysis
Zinc-68 shares the same chemical properties as other isotopes of Zinc. It has a mass number of 68 and an atomic number of 30 . The isotopic mass is 67.924845(6) u, and the nuclide mass is 67.9083881 u . The mass excess is -70.00643 MeV, and the mass defect is 0.63917276799999 u per nucleus .Mechanism of Action
Future Directions
properties
IUPAC Name |
zinc-68 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Zn/i1+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCHKCACWOHOZIP-AKLPVKDBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Zn] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[68Zn] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Zn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60932090 | |
Record name | (~68~Zn)Zinc | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60932090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
67.924844 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14378-35-9 | |
Record name | Zinc, isotope of mass 68 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014378359 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~68~Zn)Zinc | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60932090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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